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Compound of Interest

Compound Name: TUG-1375

Cat. No.: B611508

For Researchers, Scientists, and Drug Development
Professionals

Introduction

TUG-1375 is a potent and selective agonist for the free fatty acid receptor 2 (FFA2), also
known as G protein-coupled receptor 43 (GPR43).[1][2] FFAZ2 is a receptor for short-chain fatty
acids and is implicated in various physiological processes, including metabolic regulation and
inflammatory responses.[3] These application notes provide a detailed protocol for the
preparation of TUG-1375 stock solutions for use in in vitro cell culture experiments.

Physicochemical and Biological Properties

A summary of the key properties of TUG-1375 is provided in the table below for easy reference.
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Property Value Source
Molecular Weight 442.92 g/mol [4]

Appearance Solid

Solubility Soluble in DMSO at 125 MedChemExpress

mg/mL (282.22 mM)

Free Fatty Acid Receptor 2

Biological Target )
(FFA2/GPR43) Agonist

[1]

pKi 6.69 for FFA2

Experimental Protocols

Materials
e TUG-1375 powder

¢ Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL)
o Sterile, low-retention pipette tips

o Calibrated analytical balance

o Vortex mixer

o Optional: Water bath or heat block set to 37°C

Protocol for Preparing a 10 mM TUG-1375 Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of TUG-1375 in DMSO.

o Equilibrate TUG-1375: Allow the vial of TUG-1375 powder to come to room temperature

before opening to prevent condensation of moisture.
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o Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) / 1000 For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 442.92 g/mol /
1000 = 4.4292 mg

e Weighing TUG-1375:

o On a calibrated analytical balance, carefully weigh out 4.43 mg of TUG-1375 powder into
a sterile 1.5 mL microcentrifuge tube.

» Dissolving in DMSO:

o Add 1 mL of anhydrous/molecular sieve-dried DMSO to the microcentrifuge tube
containing the TUG-1375 powder.

o Close the tube tightly and vortex for 1-2 minutes until the powder is completely dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is
difficult, gentle warming to 37°C in a water bath with intermittent vortexing may aid in
solubilization.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Storage Recommendations:

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years). When stored at -80°C, please use it within 2 years. When stored
at -20°C, please use it within 1 year.

Preparation of Working Solutions for Cell Culture
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» Thawing the Stock Solution: Thaw a single aliquot of the 10 mM TUG-1375 stock solution at
room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final working concentration.

o Important: To avoid precipitation of the compound, it is recommended to first dilute the
DMSO stock solution in a small volume of cell culture medium before adding it to the final
culture volume.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept low, typically below 0.1% (v/v), as higher concentrations can be toxic to cells.
Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Visualizations
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Caption: Workflow for TUG-1375 stock solution preparation.
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Caption: Simplified FFA2/GPR43 signaling pathways activated by TUG-1375.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for TUG-1375 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611508#how-to-prepare-tug-1375-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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